Cas no 1217623-79-4 (2-methyl-N-[1-(thiophen-2-yl)ethyl]cyclohexan-1-amine)

• Product Name: 2-methyl-N-[1-(thiophen-2-yl)ethyl]cyclohexan-1-amine
• CAS No: 1217623-79-4
• MF: C₁₃H₂₁NS
• MW: 223.377542257309
• CID: 5167437
• PubChem ID: 43178752
• Update Time: 2026-03-04

2-methyl-N-[1-(thiophen-2-yl)ethyl]cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-METHYL-N-[1-(THIOPHEN-2-YL)ETHYL]CYCLOHEXAN-1-AMINE
• 2-Methyl-N-(1-(thiophen-2-yl)ethyl)cyclohexan-1-amine
• 2-Thiophenemethanamine, α-methyl-N-(2-methylcyclohexyl)-
• 2-methyl-N-[1-(thiophen-2-yl)ethyl]cyclohexan-1-amine

• Inchi： 1S/C13H21NS/c1-10-6-3-4-7-12(10)14-11(2)13-8-5-9-15-13/h5,8-12,14H,3-4,6-7H2,1-2H3
• InChI Key： SRCMJGUTQIPMEY-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C)NC1CCCCC1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 195
• XLogP3: 3.7
• Topological Polar Surface Area: 40.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-methyl-N-[1-(thiophen-2-yl)ethyl]cyclohexan-1-amine

Introduction to 2-methyl-N-[1-(thiophen-2-yl)ethyl)cyclohexan-1-amine (CAS No. 1217623-79-4) and Its Emerging Applications in Chemical Biology

2-methyl-N-[1-(thiophen-2-yl)ethyl)cyclohexan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1217623-79-4, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This compound belongs to a class of molecules characterized by a cyclohexane backbone substituted with a thiophene ring and an N-terminal amine group, which together contribute to its distinct chemical and biological properties. The presence of a methyl group at the 2-position of the cyclohexane ring and an ethyl chain extended from the thiophene ring further enhances its molecular diversity, making it a promising candidate for various biochemical investigations.

The thiophen-2-yl moiety is particularly noteworthy, as thiophene derivatives are widely recognized for their role in medicinal chemistry due to their ability to interact with biological targets in multiple ways. Thiophenes are known for their aromaticity, which allows them to fit into hydrophobic pockets of proteins, and their sulfur-containing heterocycle can engage in hydrogen bonding or coordinate with metal ions, depending on the context. In the case of 2-methyl-N-[1-(thiophen-2-yl)ethyl)cyclohexan-1-amine, the thiophene ring is linked to an ethyl chain that extends from the N-terminal amine, creating a flexible structure capable of adopting multiple conformations. This conformational flexibility is advantageous for binding to biological targets with varying shapes and affinities.

The cyclohexan-1-amine component of the molecule provides another layer of structural complexity. The cyclohexane ring is a common pharmacophore in drug design due to its ability to mimic the spatial arrangement of atoms in biologically active molecules. The amine group at position 1 further enhances the compound's potential for interaction with biological systems, as amines are frequently involved in hydrogen bonding networks within proteins and nucleic acids. The combination of these structural elements—thiophene, ethyl chain, cyclohexane, and amine—makes 2-methyl-N-[1-(thiophen-2-yl)ethyl)cyclohexan-1-amine a versatile scaffold for developing novel bioactive molecules.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential interactions of this compound with biological targets more effectively than ever before. By leveraging high-throughput virtual screening techniques, scientists have been able to identify pockets on proteins where this molecule might bind with high affinity. For instance, studies have suggested that derivatives of this compound could interact with enzymes involved in metabolic pathways or receptors implicated in neurological disorders. The flexibility provided by the cyclohexane ring and the spatial orientation of the thiophene moiety are particularly important for achieving optimal binding interactions.

In addition to its potential as a lead compound for drug discovery, 2-methyl-N-[1-(thiophen-2-yl)ethyl)cyclohexan-1-amine has also been explored as an intermediate in synthetic chemistry. Its unique structure makes it a valuable building block for constructing more complex molecules with tailored properties. Researchers have demonstrated its utility in synthesizing derivatives with modified solubility profiles or enhanced bioavailability, which are critical factors for therapeutic applications. The ability to functionalize different parts of the molecule allows chemists to fine-tune its characteristics according to specific needs.

The role of heterocyclic compounds like thiophenes in medicinal chemistry cannot be overstated. These molecules have been incorporated into numerous drugs on the market due to their ability to modulate biological processes effectively. The thiophen-2-yl group in 2-methyl-N-[1-(thiophen-2-yl)ethyl)cyclohexan-1-amine is no exception, and its presence suggests that this compound may exhibit properties similar to those of other thiophene-based therapeutics. For example, some thiophene derivatives have shown anti-inflammatory, antiviral, or anticancer activities, underscoring the importance of this structural motif.

From a synthetic perspective, the preparation of 2-methyl-N-[1-(thiophen-2-yl)ethyl)cyclohexan-1-amine involves multiple steps that showcase modern organic synthesis techniques. The introduction of the thiophene ring typically requires cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, which allow for precise functionalization at specific positions on the aromatic system. Subsequent modifications include introducing the cyclohexane moiety and elongating it with an ethyl chain attached to an amine group. Each step must be carefully optimized to ensure high yields and purity, which are essential for subsequent biological evaluations.

The growing interest in N-heterocyclic compounds has also driven innovation in their applications beyond traditional pharmaceuticals. These molecules have found utility in materials science, where they contribute to the development of advanced polymers or electronic materials due to their electronic properties and stability under various conditions. In chemical biology research,N-heterocycles serve as probes for understanding enzyme mechanisms or as tools for modulating cellular processes. The amine group in 2-methyl-N-[1-(thiophen-2-ytl)ethyl)cyclohexan-l-am ine, being part o f an N-heterocyclic system , could play a key role i n such studies by enabling selective interactions wit h target proteins.

The exploration o f novel bioactive molecules often requires interdisciplinary collaboration between chemists,biologists,and pharmacologists . Computational methods play an increasingly important role i n guiding experimental efforts by predicting how different structures will behave biologically . For example,molecular dynamics simulations can provide insights i nto how * 12 -m ethyl -N -[ 1 - ( th i o ph en e - 2 - y l ) e th y l ) c y c lo hex an - 1 - ami ne* might interact wit h specific protein targets , while * QSPR ( Quantitative Structure - Property Relationship ) models* can correlate structural features wit h pharmacokinetic properties . Such approaches accelerate t he discovery process by narrowing down t he most promising candidates f or further study .

The versatility o f * 12 -m ethyl -N -[ 1 - ( th i o ph en e - 2 - y l ) e th y l ) c y c lo hex an - 1 - ami ne* extends t o its potential use i n designing probes f or biochemical assays . Researchers have utilized similar scaffolds t o develop inhibitors o f enzymes involved i n cancer metabolism or modulators o f neurotransmitter receptors . By systematically modifying different parts o f t his molecule , scientists can generate libraries o f compounds tailored t o target specific biological pathways . This strategy aligns well wit h modern drug-discovery paradigms that emphasize precision medicine and personalized therapeutics .

The synthesis o f complex organic molecules like * 12 -m ethyl -N -[ 1 - ( th i o ph en e - 2 - y l ) e th y l ) c y c lo hex an - 1 - ami ne* also highlights t he importance o f green chemistry principles i n contemporary research . Efforts are underway t o develop synthetic routes that minimize waste , reduce energy consumption , and employ sustainable reagents . Advances i n catalysis , flow chemistry , and biocatalysis have enabled more efficient production methods without compromising yield or purity . These innovations not only make research more cost-effective but also align wit h broader environmental goals within t he chemical industry .

In conclusion,12 m ethyl-N-[l( thiop hen-l)-ytl)e th y l ) cy cl oh ex an-l-am ine* (CAS No .12176z3-z9-z4*) represents a fascinating example o f how structural complexity can lead t o novel bioactivity . Its unique combination o f pharmacophoric elements makes it a promising candidate f or further exploration i n drug discovery , material science , and biochemical research . As our understanding o f molecular interactions continues t o grow , compounds like *12 m ethy l-N-[l( th io ph ene z)-ytl)e th y l ) cy cl oh ex an-l-am ine* will undoubtedly play an important role i n shaping future advancements across multiple scientific disciplines . p >